Pentyl acetate

Specification

• Description: N-amyl acetate appears as a mixture of isomers. A clear colorless liquid with a banana-like odor. Flash point varies from 65 °F to 95 °F. Less dense (at 7.2 lb / gal) than water and slightly soluble in water. Hence floats on water. Vapors heavier than air.; Pentyl acetate is an acetate ester of pentanol. It has a role as a metabolite. It is functionally related to a pentan-1-ol.; Pentyl acetate is a natural product found in Malus pumila, Akebia trifoliata, and other organisms with data available.; Pentyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 628-63-7
• Molecular Formula: C7H14O2; C7H14O2; CH3COO(CH2)4CH3
• Molecular Weight: 130.18 g/mol
• IUPAC Name: pentyl acetate
• Standard InChI: InChI=1S/C7H14O2/c1-3-4-5-6-9-7(2)8/h3-6H2,1-2H3
• Standard InChI Key: PGMYKACGEOXYJE-UHFFFAOYSA-N
• SMILES: CCCCCOC(=O)C
• Canonical SMILES: CCCCCOC(=O)C
• Boiling Point: 295 °F at 760 mmHg (USCG, 1999); 149.2 °C; 149.00 to 150.00 °C. @ 760.00 mm Hg; 149 °C; 295 °F; 301 °F
• Colorform: Colorless liquid
• Flash Point: (n-) 91 °F (cc); (all isomers) 106F (cc); (iso-) 69 °F (cc) (USCG, 1999); 91 °F; 77 °F (25 °C) (CLOSED CUP); 60 °F (16 °C) (Closed cup); 25 °C c.c.; 91 °F (n-), 106 °F (all isomers), 69 °F (iso-); 77 °F
• Melting Point: less than -148 °F (USCG, 1999); -70.8 °C; -71 °C; -95 °F